Cas no 1043533-93-2 (2-1-(2-Cyclopentylphenoxy)ethyl-4,5-dihydro-1H-imidazole)

• Product Name: 2-1-(2-Cyclopentylphenoxy)ethyl-4,5-dihydro-1H-imidazole
• CAS No: 1043533-93-2
• MF: C₁₆H₂₂N₂O
• MW: 258.358684062958
• CID: 4569431
• PubChem ID: 24906199
• Update Time: 2025-06-13

2-1-(2-Cyclopentylphenoxy)ethyl-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-[1-(2-Cyclopentylphenoxy)ethyl]-4,5-dihydro-1H-imidazole
• 1H-Imidazole, 2-[1-(2-cyclopentylphenoxy)ethyl]-4,5-dihydro-
• 2-1-(2-Cyclopentylphenoxy)ethyl-4,5-dihydro-1H-imidazole

• Inchi： 1S/C16H22N2O/c1-12(16-17-10-11-18-16)19-15-9-5-4-8-14(15)13-6-2-3-7-13/h4-5,8-9,12-13H,2-3,6-7,10-11H2,1H3,(H,17,18)
• InChI Key： WIQCERUTOBWUOL-UHFFFAOYSA-N
• SMILES： C1(C(OC2=CC=CC=C2C2CCCC2)C)NCCN=1

2-1-(2-Cyclopentylphenoxy)ethyl-4,5-dihydro-1H-imidazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-1-(2-Cyclopentylphenoxy)ethyl-4,5-dihydro-1H-imidazole

Comprehensive Overview of 2-1-(2-Cyclopentylphenoxy)ethyl-4,5-dihydro-1H-imidazole (CAS No. 1043533-93-2)

The compound 2-1-(2-Cyclopentylphenoxy)ethyl-4,5-dihydro-1H-imidazole (CAS No. 1043533-93-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a cyclopentylphenoxy group linked to an imidazole ring, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a bioactive agent due to its structural similarity to other imidazole derivatives, which are known for their diverse pharmacological properties.

In recent years, the demand for novel imidazole-based compounds has surged, driven by their versatility in medicinal chemistry. The 2-1-(2-Cyclopentylphenoxy)ethyl moiety in this compound introduces steric and electronic effects that could enhance its binding affinity to biological targets. This has led to increased searches for "imidazole derivatives in drug discovery" and "CAS 1043533-93-2 applications," reflecting the growing interest in this niche. Additionally, the compound's potential role in addressing oxidative stress-related diseases aligns with current health trends, such as the focus on antioxidant therapies and neuroprotective agents.

From a synthetic perspective, 2-1-(2-Cyclopentylphenoxy)ethyl-4,5-dihydro-1H-imidazole is synthesized through multi-step organic reactions, often involving phenol etherification and imidazole ring formation. Its CAS No. 1043533-93-2 serves as a critical identifier for researchers sourcing the compound for experimental studies. The compound's stability under physiological conditions is another area of exploration, with queries like "imidazole stability in aqueous solutions" frequently appearing in scientific forums. This underscores the need for detailed physicochemical characterization, including solubility, melting point, and spectral data.

The compound's potential extends beyond pharmaceuticals. In material science, its aromatic and heterocyclic components make it a candidate for designing advanced polymers or catalysts. Searches for "imidazole in material science" highlight this cross-disciplinary appeal. Furthermore, its cyclopentyl group may contribute to lipophilicity, a property highly sought after in drug delivery systems. As sustainability becomes a priority, researchers are also investigating greener synthesis routes for such compounds, aligning with trends like "green chemistry in heterocyclic synthesis."

In conclusion, 2-1-(2-Cyclopentylphenoxy)ethyl-4,5-dihydro-1H-imidazole (CAS No. 1043533-93-2) represents a fascinating intersection of chemistry and biology. Its structural features and potential applications make it a subject of ongoing research, particularly in the contexts of drug development and functional materials. As scientific inquiries evolve, this compound is likely to remain a focal point for innovation, driven by its adaptability and the broader demand for imidazole-based solutions in modern science.